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Compound of Interest

Compound Name: THS-044

Cat. No.: B15573103 Get Quote

For Immediate Attention: This document provides crucial safety and logistical guidance for the

proper disposal of THS-044. As a compound used in research settings, adherence to correct

disposal protocols is vital for laboratory safety and environmental protection. This guide is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant waste management.

Disclaimer: A specific Safety Data Sheet (SDS) for THS-044 containing explicit disposal

instructions was not available in the public domain at the time of this writing. The following

guidance is based on general best practices for the disposal of laboratory research chemicals.

It is imperative to consult the official SDS for THS-044 from the supplier and to adhere to all

applicable federal, state, and local regulations.

I. Chemical and Safety Data for THS-044
While a complete SDS is not available, the following information has been compiled from

supplier data and research articles. One supplier indicates that THS-044 is shipped as a "non-

hazardous chemical"; however, all research chemicals should be handled with care and treated

as potentially hazardous.[1]
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Property Data

IUPAC Name
N-(2-nitro-4-(trifluoromethyl)phenyl)morpholin-4-

amine

Chemical Formula C₁₁H₁₂F₃N₃O₃

CAS Number 62054-67-5

Known Hazards
For research use only, not for human or

veterinary use.[1]

Structural Features
Contains a nitro group and a trifluoromethyl

group.

II. Step-by-Step Disposal Protocol
In the absence of a specific SDS, THS-044 and any materials contaminated with it must be

treated as hazardous chemical waste.[1][2] Do not dispose of THS-044 down the drain.[3]

Personal Protective Equipment (PPE): Before handling THS-044 for disposal, ensure you

are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.[3]

Waste Identification and Segregation:

Identify as Hazardous Waste: All unused or unwanted THS-044, as well as any materials

contaminated with it (e.g., pipette tips, gloves, bench paper, empty containers), must be

classified as hazardous waste.[2]

Segregate Waste: Do not mix THS-044 waste with other chemical waste streams unless

compatibility is confirmed. Aromatic nitro compounds can be reactive.[3] Collect solid

waste separately from liquid waste.

Packaging and Labeling of Waste:

Primary Container: Collect waste THS-044 in a clearly labeled, sealed, and appropriate

container. The container must be in good condition and chemically compatible with the

compound.[3] If possible, use the original container.
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Hazardous Waste Label: As soon as the first item of waste is added, affix a hazardous

waste label to the container.[4] The label must include:

The words "Hazardous Waste"[4]

The full chemical name: "THS-044" or "N-(2-nitro-4-(trifluoromethyl)phenyl)morpholin-4-

amine"[3]

An indication of the hazards (e.g., "Caution: Research Chemical, Handle as

Hazardous")[4]

Storage of Chemical Waste:

Designated Storage Area: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA) that is at or near the point of generation.[2][5]

Secure and Incompatible Storage: The storage area should be secure and away from

incompatible materials. Keep the container tightly closed except when adding waste.[4][5]

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit to prevent the spread of material in case of a leak.[6]

Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Contact your institution's Environmental

Health and Safety (EHS) department or equivalent to arrange for the pickup and disposal

of the hazardous waste.[3]

Provide Information: Be prepared to provide your EHS department with all available

information on THS-044.

Decontamination of Empty Containers:

Empty containers that previously held THS-044 should be treated as hazardous waste or

properly decontaminated.[3]

To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or

ethanol).[3]
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Collect all rinsate as hazardous waste.[3] After proper decontamination, the container may

be disposed of as non-hazardous waste, in accordance with your institution's guidelines.

[3]

III. Experimental Protocols
As this document pertains to the disposal of THS-044, no specific experimental protocols for its

use are detailed here. For experimental use, THS-044 has been documented as a modulator of

the HIF2α/ARNT heterodimer, where it stabilizes the folded state of HIF2α PAS-B.

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of THS-
044.
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Start: Have THS-044 for Disposal

Do you have the supplier's
Safety Data Sheet (SDS)?

Follow specific disposal instructions
 in the SDS.

Yes

Treat as Hazardous Chemical Waste

No

End: Proper Disposal

Wear appropriate PPE
(gloves, goggles, lab coat)

Segregate solid and liquid waste.
Do not mix with other chemicals.

Package in a compatible,
sealed container.

Affix a 'Hazardous Waste' label with
the full chemical name.

Store in a designated Satellite
Accumulation Area (SAA)

with secondary containment.

Contact your institution's EHS
for waste pickup.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of THS-044.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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